(6E)-3-(3-chlorophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H10ClN5S
• Molecular Weight: 351.8 g/mol
• IUPAC Name: (6E)-3-(3-chlorophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H10ClN5S/c18-12-6-3-5-11(8-12)15-20-21-17-23(15)22-16(24-17)14-9-10-4-1-2-7-13(10)19-14/h1-9,22H/b16-14+
• InChI Key: CKMLJYHFPYJPFS-JQIJEIRASA-N
• Isomeric SMILES: C1=CC2=C/C(=C\3/NN4C(=NN=C4S3)C5=CC(=CC=C5)Cl)/N=C2C=C1
• SMILES: C1=CC2=CC(=C3NN4C(=NN=C4S3)C5=CC(=CC=C5)Cl)N=C2C=C1

Description

(6E)-3-(3-chlorophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the category of heterocyclic compounds and has a unique structure that makes it an exciting target for researchers.

Mechanism of Action

The mechanism of action of (6E)-3-(3-chlorophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that this compound has the ability to interact with various biological targets, including enzymes and receptors, which may be responsible for its pharmacological effects.
Biochemical and Physiological Effects:
Studies have shown that (6E)-3-(3-chlorophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has various biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of (6E)-3-(3-chlorophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its unique structure, which makes it an exciting target for researchers. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many future directions for research on (6E)-3-(3-chlorophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is in the development of new drugs for the treatment of various diseases. Another area of research is in the study of the mechanism of action of this compound, which may lead to the discovery of new biological targets. Additionally, research can be conducted to improve the solubility of this compound, which would make it easier to work with in laboratory experiments.

Synthesis Methods

The synthesis of (6E)-3-(3-chlorophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of indole-2-carboxylic acid with thiosemicarbazide and triethyl orthoformate in the presence of a catalyst. The reaction yields the desired compound, which can be purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

(6E)-3-(3-chlorophenyl)-6-indol-2-ylidene-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have potential applications in scientific research. One of the primary areas of research is in the field of medicinal chemistry, where this compound can be used to develop new drugs for the treatment of various diseases.